Cas no 2228599-62-8 (3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one)

• Product Name: 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one
• CAS No: 2228599-62-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6085113
• PubChem ID: 165864403
• Update Time: 2025-06-13

3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one
• EN300-1809761
• 3-amino-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-1-one
• 2228599-62-8

• Inchi： 1S/C12H21NO/c1-12(2)8-3-4-9(10(12)7-8)11(14)5-6-13/h8-10H,3-7,13H2,1-2H3
• InChI Key： NFHSFTCVQATSLA-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one

Professional Introduction to Compound with CAS No. 2228599-62-8 and Product Name: 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one

The compound with the CAS number 2228599-62-8 and the product name 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and molecular synthesis. The unique architecture of this molecule, featuring a 6,6-dimethylbicyclo3.1.1heptan-2-yl substituent, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of structurally diverse molecules that can modulate biological pathways with high specificity. The 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one molecule exemplifies this trend, as its intricate framework allows for selective interactions with biological targets. This has led to its exploration in various research avenues, particularly in the design of small-molecule inhibitors and chiral auxiliaries. The presence of both an amino group and a ketone functionality makes this compound a versatile intermediate in synthetic chemistry, enabling the construction of more complex derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in the development of new pharmaceuticals. The bicyclo3.1.1heptan core is a rare structural motif that has not been widely explored in medicinal chemistry despite its unique steric and electronic characteristics. Recent studies have highlighted the importance of such motifs in achieving high binding affinity and selectivity towards biological targets. For instance, derivatives of 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer progression. These findings underscore the compound's significance as a building block for future drug candidates.

The synthesis of 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cyclizations and stereoselective reactions have been employed to achieve this goal. Moreover, the functionalization of the molecule at multiple sites allows for further derivatization, enabling researchers to fine-tune its pharmacological profile.

From a computational chemistry perspective, the molecular structure of 3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for understanding its behavior in biological systems. These studies have also revealed potential binding modes with target proteins, guiding the design of more effective derivatives.

The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it an attractive candidate for developing novel polymers with enhanced mechanical properties or agrochemicals with improved efficacy and environmental safety profiles.

In conclusion,3-amino-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-1-one (CAS No.: 2228599-62-8) represents a promising entity in modern chemical research with significant implications for drug discovery and industrial applications。 Its complex architecture and functional diversity offer numerous possibilities for further exploration， making it a cornerstone in the development of innovative chemical solutions。